Iron;nickel

• CAS No.: 12022-66-1
• Molecular Formula: FeNi3
• Molecular Weight: 231.93 g/mol
• IUPAC Name: iron;nickel
• InChI: InChI=1S/Fe.3Ni
• InChI Key: YJIOZLSSTYZTNB-UHFFFAOYSA-N
• Canonical SMILES: [Fe].[Ni].[Ni].[Ni]

Description

Iron-nickel (Fe-Ni) compounds are a class of materials with diverse structural, electronic, and catalytic properties. These compounds exist in various stoichiometries and phases, such as oxides (e.g., NiFe₂O₄), alloys (e.g., Fe-Ni fcc/bcc phases), and coordination complexes. Their applications span electrocatalysis, superconductivity, environmental remediation, and high-strength materials. The interplay between Fe and Ni atoms often leads to synergistic effects, such as enhanced stability or catalytic activity compared to single-metal systems .

Preparation Methods

Synthetic Routes and Reaction Conditions: Iron-nickel compounds can be synthesized through several methods. One common method involves the co-precipitation of iron and nickel salts, followed by reduction with hydrogen gas. For example, nickel and iron hydroxides can be co-precipitated from their respective nitrate solutions and then reduced to form the alloy .

Industrial Production Methods: Industrially, iron-nickel alloys are produced through processes such as smelting and electroplating. In smelting, iron and nickel ores are heated together in a furnace to produce the alloy. Electroplating involves the deposition of nickel onto an iron substrate using an electrolytic solution containing nickel ions .

Chemical Reactions Analysis

Types of Reactions: Iron-nickel compounds undergo various chemical reactions, including oxidation, reduction, and substitution reactions. For instance, iron-nickel alloys can be oxidized to form iron and nickel oxides. Reduction reactions, such as the hydrogen reduction of nickel oxide, are also common .

Common Reagents and Conditions: Common reagents used in the reactions of iron-nickel compounds include hydrogen gas for reduction and oxygen or air for oxidation. The conditions for these reactions typically involve high temperatures and controlled atmospheres to prevent unwanted side reactions .

Major Products: The major products formed from the reactions of iron-nickel compounds include iron and nickel oxides, hydroxides, and other mixed metal oxides. These products are often used as catalysts in various industrial processes .

Scientific Research Applications

Iron-nickel compounds have a wide range of scientific research applications. In chemistry, they are used as catalysts for reactions such as the reforming of hydrocarbons . In biology and medicine, iron-nickel nanoparticles are explored for their potential in drug delivery and magnetic resonance imaging (MRI) due to their magnetic properties . Industrially, iron-nickel alloys are used in the production of stainless steel, batteries, and high-temperature superconductors .

Mechanism of Action

The mechanism of action of iron-nickel compounds varies depending on their application. For instance, in catalysis, the surface of iron-nickel alloys provides active sites for chemical reactions, facilitating the conversion of reactants to products . In biological applications, the magnetic properties of iron-nickel nanoparticles allow them to be directed to specific sites within the body using external magnetic fields .

Comparison with Similar Compounds

Oxide Systems

NiFe-oxide electrocatalysts calcined at 350–550°C exhibit phase-dependent Fe/Ni ratios. At 550°C, the Fe/Ni ratio shifts to 2:1 due to hematite (α-Fe₂O₃) or spinel (NiFe₂O₄) formation, whereas lower temperatures yield a 1:1 ratio. This structural evolution impacts catalytic performance in oxygen evolution reactions (OER) .

Table 1: Phase Composition of NiFeOx at Different Calcination Temperatures

Temperature (°C)	Fe/Ni Ratio	Dominant Phase
350	1:1	Amorphous/NiFe₂O₄
550	2:1	Hematite/NiFe₂O₄

In contrast, manganese-based oxides share reactivity profiles with Fe oxides but lack the tunable phase transitions seen in Fe-Ni systems .

Borides and Pnictides

In Th₂TB₁₀ borides (T = Fe, Ni), Th-Ni bonds are longer than Th-Fe bonds (~214 pm vs. ~213 pm), attributed to non-bonding electron occupancy in Ni. Despite this, Th-B distances remain consistent across Fe, Co, and Ni analogues .

Nickel pnictides (e.g., LaNiAsO) exhibit fully opened superconducting gaps with coherence peaks, unlike iron pnictides, which show nodal gaps. This difference arises from distinct Fermi-surface topologies and weaker electron correlations in Ni systems .

Electrocatalysis

NiFeOx catalysts demonstrate superior OER activity due to their mixed-valent states and high surface purity (confirmed by XPS). Comparatively, copper phosphides (Cu₃P) and iron phosphides (FeP) show lower faradaic efficiencies (<70%) in CO₂ reduction (CO2RR) than nickel phosphides (Ni₅P₄, 98% yield at +10 mV overpotential). The latter’s performance correlates with phosphino-hydride active sites .

Table 2: CO2RR Performance of Transition Metal Phosphides

Catalyst	Overpotential (mV)	Main Product	Faradaic Efficiency (%)
Ni₅P₄	+10	C4 Diols	98
FeP	+50	C1 Formate	65
Cu₃P	+30	C2 Ethylene	70

Environmental Remediation

Nickel nanoparticles (Ni NPs) adsorb chlorophenols via carbon inclusions, akin to cast iron powders. However, Ni NPs achieve faster dechlorination under acidic conditions (e.g., 2,4-DCP removal at 25°C vs. 45°C) . Iron carbonyl (Fe(CO)₅) is more stable than nickel carbonyl (Ni(CO)₄), reacting with halogens to form ferrous salts rather than volatile byproducts .

Physical and Mechanical Properties

Thermal and Elastic Behavior

Iron and nickel share similar melting points (~1535°C for Fe, ~1455°C for Ni) and boiling points (~2750°C for Fe, ~2913°C for Ni). In Fe-Ni alloys, elastic moduli (Young’s modulus: 200–230 GPa) vary with composition and phase (bcc vs. fcc). For example, fcc-structured Fe-35%Ni alloys exhibit enhanced ductility at cryogenic temperatures .

High-Entropy Alloys

The CrMnFeCoNi high-entropy alloy demonstrates exceptional cryogenic toughness (fracture toughness >200 MPa·m¹/²) due to mechanical nanotwinning, a mechanism absent in conventional Fe-Ni steels .